Cas no 146019-40-1 (Benzenamine,2-chloro-N-hydroxy-4-methyl-)

• Product Name: Benzenamine,2-chloro-N-hydroxy-4-methyl-
• CAS No: 146019-40-1
• Molecular Formula: C₇H₈NOCl
• Molecular Weight: 157.59752
• CID: 101366
• PubChem ID: 45121133

Benzenamine,2-chloro-N-hydroxy-4-methyl- Properties

Names and Identifiers

• Benzenamine,2-chloro-N-hydroxy-4-methyl-
• N-(2-chloro-4-methylphenyl)hydroxylamine
• 2-chloro-N-hydroxy-4-methylbenzenamine
• Benzenamine, 2-chloro-N-hydroxy-4-methyl-
• 146019-40-1
• DTXSID80669139
• SCHEMBL11404110
• MFCD18824803
• 2-Chloro-N-hydroxy-4-methylaniline
• Benzenamine, 2-chloro-N-hydroxy-4-methyl-

• MDL： MFCD18824803
• InChIKey： JKEASQQNYPEMJN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8ClNO/c1-5-2-3-7(9-10)6(8)4-5/h2-4,9-10H,1H3
• SMILES： CC1=CC(=C(C=C1)NO)Cl

Computed Properties

• Exact Mass: 157.02954
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.029
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines